Cas no 1252843-98-3 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide
• CAS No: 1252843-98-3
• MF: C₁₉H₂₀ClN₃O₃S
• MW: 405.89840221405
• CID: 5320122
• Update Time: 2025-06-12

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-[(4-chlorophenyl)methyl]acetamide
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide

• Inchi： 1S/C19H20ClN3O3S/c1-2-3-9-22-18(25)17-15(8-10-27-17)23(19(22)26)12-16(24)21-11-13-4-6-14(20)7-5-13/h4-8,10H,2-3,9,11-12H2,1H3,(H,21,24)
• InChI Key： DTICTWHRXIKILR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CN1C2C=CSC=2C(=O)N(CCCC)C1=O

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 1252843-98-3 and Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide

Compound with the CAS number 1252843-98-3 and the product name 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this compound incorporates a thieno[3,2-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry for its ability to modulate various biological pathways. The presence of a butyl group at the 3-position and an acetamide moiety at the N-position further enhances its pharmacological profile.

The thieno[3,2-d]pyrimidine scaffold is particularly interesting because it combines the properties of both thiophene and pyrimidine rings. Thiophenes are known for their aromatic stability and electronic properties, while pyrimidines are fundamental components of nucleic acids and have been widely used in the development of antiviral and anticancer agents. The 2,4-dioxo functional group on the thieno[3,2-d]pyrimidine ring introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate for drug discovery.

The N-[(4-chlorophenyl)methyl]acetamide part of the molecule adds another layer of complexity and functionality. The 4-chlorophenyl group is a common pharmacophore found in many bioactive compounds due to its ability to interact with biological targets through hydrophobic and electrostatic interactions. The methyl acetamide moiety can influence the solubility and metabolic stability of the compound, which are critical factors in drug development.

Recent research has highlighted the importance of thieno[3,2-d]pyrimidine derivatives in the development of novel therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific substitution pattern on the thieno[3,2-d]pyrimidine ring can significantly alter its biological activity. For instance, modifications at the 1-position can enhance binding affinity to certain enzymes or receptors.

In particular, the compound with CAS no. 1252843-98-3 has been investigated for its potential as an inhibitor of various kinases and other enzymes involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting these kinases, it is possible to disrupt abnormal cell growth and induce apoptosis. Preliminary studies have demonstrated that this compound can effectively inhibit several kinases with IC50 values in the low micromolar range.

The acetamide moiety in the molecule is also noteworthy. Acetamides are frequently used in drug design due to their ability to improve pharmacokinetic properties such as solubility and metabolic stability. Additionally, they can serve as hydrogen bond donors or acceptors, which is important for binding to biological targets. In this compound, the acetamide group is linked to a 4-chlorophenylmethyl group, which may enhance interactions with specific binding sites on target proteins.

Another important aspect of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications using standard organic synthesis techniques. This makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically varying different parts of the molecule, researchers can identify structural features that contribute most to its biological activity.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting potential modifications to improve potency or selectivity.

The thieno[3,2-d]pyrimidine core has been explored extensively in medicinal chemistry due to its versatility as a pharmacophore. Various derivatives have shown promise in preclinical studies for treating conditions such as cancer and inflammation. The combination of different substituents on this scaffold has led to compounds with diverse biological activities. For example, some derivatives have been found to inhibit topoisomerases or other enzymes involved in DNA replication.

The butyl group at the 3-position of this compound may play a role in modulating its pharmacokinetic properties. Butyl groups are known to increase lipophilicity, which can enhance membrane permeability and oral bioavailability. However, excessive lipophilicity can also lead to poor water solubility and increased risk of toxicity. Therefore, optimizing the size and position of alkyl groups is crucial for developing effective drugs.

Similarly, the acetamide moiety at the N-position can influence both pharmacokinetics and pharmacodynamics. Acetamides can be metabolized by various enzymatic pathways, including cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

Future research on this compound may focus on improving its selectivity against off-target proteins to minimize side effects. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness for large-scale production.

In conclusion,2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-chlorophenyl)methyl]acetamide (CAS no: 1252843-98-3) represents a promising candidate for further development as a therapeutic agent. Its unique structural features make it suitable for targeting various biological pathways associated with diseases such as cancer and inflammation.